
Comprehensive Spectral Reference Guide: 2-
Butenedioic Acid (2Z)- Monoisooctyl Ester

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Isooctyl hydrogen 2-butenedioate

CAS No.: 93858-88-9

Cat. No.: B12658977

Get Quote

Common Name: Monoisooctyl Maleate (MIM) CAS: 30137-97-4 Molecular Formula: C₁₂H₂₀O₄

Molecular Weight: 228.29 g/mol [1][2]

Executive Summary & Application Context
For the attention of: Analytical Chemists, E&L (Extractables & Leachables) Scientists, and

Toxicologists.[2]

Monoisooctyl Maleate (MIM) is a critical degradation intermediate often encountered in

pharmaceutical packaging analysis.[2] It typically arises from the partial hydrolysis of Diisooctyl

Maleate (DIOM), a plasticizer and lubricant used in polyvinyl chloride (PVC) and polyolefin

manufacturing.[2]

The Analytical Challenge: Distinguishing MIM from its parent (DIOM) and its hydrolysis product

(Maleic Acid) is notoriously difficult using standard reverse-phase HPLC due to similar

chromophores.[2] Furthermore, commercial "isooctyl" alcohol sources are often isomeric

mixtures (e.g., dimethyl hexanols), leading to complex aliphatic NMR signals.[2]
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This guide provides a definitive, self-validating spectral framework to identify MIM based on

symmetry breaking in NMR and ionization preference in Mass Spectrometry.

Comparative Spectroscopic Analysis
The following table contrasts MIM with its primary interference targets.

Feature
Monoisooctyl

Maleate (MIM)

Diisooctyl Maleate

(DIOM)
Maleic Acid (MA)

Role
Degradant /

Intermediate
Parent / Plasticizer

Final Hydrolysis

Product

Polarity Amphiphilic (Acidic) Lipophilic (Neutral)
Hydrophilic (Highly

Acidic)

¹H NMR (Vinyl

Region)

Two Doublets (J ≈ 12

Hz)(Symmetry

Broken)

Singlet(Symmetry

Intact)

Singlet(Symmetry

Intact)

MS Ionization Excellent in ESI(-)
Poor in ESI; requires

APCI(+)
Good in ESI(-)

IR Carbonyl
Split Band (~1705 &

~1735 cm⁻¹)

Single Band (~1735

cm⁻¹)

Single Broad Band

(~1705 cm⁻¹)

Detailed Spectral Characterization
A. Nuclear Magnetic Resonance (¹H NMR)
Protocol Validity: The definitive identification of the mono-ester relies on the "Symmetry

Breaking" principle.[2]

Mechanism: In the diester (DIOM) and the free acid (MA), the molecule has a

or

plane of symmetry, rendering the two olefinic protons chemically equivalent (appearing as a
singlet).[2]
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MIM Signature: In the mono-ester, the esterification of only one side renders the olefinic

protons non-equivalent.[2] They couple to each other, creating a characteristic AB system

(two doublets) with a coupling constant (

) of ~12 Hz, typical for cis (Z) alkenes.[2]

Predicted Chemical Shifts (in CDCl₃):

11.0 - 13.0 ppm (1H, broad s): Carboxylic acid proton (-COOH).[2] Disappears with D₂O
shake.

6.35 ppm (1H, d, J=12.6 Hz): Vinyl proton

to Ester.[2]

6.25 ppm (1H, d, J=12.6 Hz): Vinyl proton

to Acid.[2]

Note: If the resolution is low, this may appear as a distorted multiplet, but never a sharp

singlet.

4.15 - 4.25 ppm (2H, m):

-Methylene of isooctyl group (-COOCH₂-).[2]

0.8 - 1.7 ppm (17H, complex m): Isooctyl aliphatic chain.[2]

Note: As "isooctyl" is often an isomeric mix, this region will show broad multiplets rather

than distinct triplets/quartets.

B. Mass Spectrometry (LC-MS/MS)
Protocol Validity: Utilization of Negative Mode ESI exploits the free carboxylic acid, filtering out

the neutral diester parent.[2]

Ionization Source: Electrospray Ionization (ESI), Negative Mode.[2]

Precursor Ion: [M-H]⁻ = m/z 227.1[2]

Key Fragmentation Pathways (MS/MS of 227.1):
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m/z 227

183: Loss of CO₂ (Decarboxylation).

m/z 227

115: Loss of Isooctene (McLafferty-type rearrangement).

m/z 227

99: Maleic anhydride anion (Loss of isooctanol).[2]

m/z 227

71: Acrylate anion (Further degradation).

C. Infrared Spectroscopy (FT-IR)
~2500–3300 cm⁻¹: Broad O-H stretch (Carboxylic acid dimer).[2]

1735 cm⁻¹: Ester C=O stretch.

1705 cm⁻¹: Conjugated Acid C=O stretch.

1640 cm⁻¹: C=C alkene stretch (weak).[2]

800–900 cm⁻¹: C-H out-of-plane bending (characteristic of cis-substitution).[2]

Experimental Protocols
Protocol 1: Self-Validating Identification Workflow
Objective: Confirm MIM identity in a complex leachable matrix.[2]

Extraction: Extract sample with 1:1 Isopropanol:Water (MIM is amphiphilic; DIOM prefers

Hexane; MA prefers Water).

LC-MS Screening:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 100mm x 2.1mm, 1.8µm.

[2]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 10 mins.

Validation Check: Monitor m/z 227 (ESI-) and m/z 341 (ESI+ for DIOM). If 227 is present

without 341 at the same Retention Time, MIM is confirmed.

NMR Confirmation (If isolate is available):

Dissolve ~5mg residue in CDCl₃.

Acquire ¹H NMR (minimum 64 scans).[2]

Pass Criteria: Observation of split vinyl signals at 6.2-6.4 ppm.[2] A singlet indicates

hydrolysis to Maleic Acid or presence of DIOM.

Protocol 2: Standard Generation (In-Situ)
Since commercial standards for specific "isooctyl" isomers are rare, generate a reference

standard via partial hydrolysis.[2]

Dissolve 100 mg Diisooctyl Maleate in 10 mL THF.

Add 1 mL 1M NaOH. Stir for 30 mins at RT.

Acidify to pH 2 with 1M HCl.

Extract with Ethyl Acetate.

Result: The organic layer contains a mixture of DIOM (unreacted), MIM (product), and MA

(over-hydrolyzed).[2]

Use this mix to establish Retention Time relative to the parent.
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Visualizations
Diagram 1: Analytical Decision Tree
Caption: Logic flow for distinguishing Monoisooctyl Maleate from its parent diester and acid

hydrolysis product.
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NMR: Two Doublets (J~12Hz)
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NMR: Singlet Vinyls
MS: ESI(-) m/z 115

Click to download full resolution via product page

Diagram 2: Proposed MS Fragmentation Pathway (ESI
Negative)
Caption: Mechanistic pathway for the fragmentation of the [M-H]- ion (m/z 227) in collision-

induced dissociation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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